Cas no 2137426-65-2 ((1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137426-65-2
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 6006215
• PubChem ID: 165453524
• Update Time: 2025-11-01

(1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137426-65-2
• (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726793

• Inchi： 1S/C11H13ClFNO/c1-6(14)8-2-7-3-9(12)4-10(13)11(7)15-5-8/h3-4,6,8H,2,5,14H2,1H3/t6-,8?/m0/s1
• InChI Key： CBGFJSIKHQFCAJ-UUEFVBAFSA-N
• SMILES： ClC1C=C(C2=C(C=1)CC(CO2)[C@H](C)N)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Compound Introduction: (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137426-65-2)

The compound (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, identified by its CAS number 2137426-65-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the class of heterocyclic amines and has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both chloro and fluoro substituents in its benzopyran core enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can interact selectively with biological targets. The structural features of (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine suggest that it may possess properties suitable for applications in drug discovery. Specifically, the benzopyran scaffold is known for its ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegeneration.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1S) designation indicates that the amine group is configured in a specific spatial arrangement, which can significantly impact its interactions with biological targets. Such stereochemical control is crucial in pharmaceutical development, as it can influence both the efficacy and selectivity of a drug candidate. Current research in stereochemistry has shown that subtle changes in molecular geometry can lead to profound differences in biological activity.

The substituents 6-chloro and 8-fluoro play critical roles in modulating the pharmacokinetic properties of the molecule. Chlorine atoms are often incorporated into drug molecules to enhance metabolic stability and binding affinity, while fluorine atoms can improve lipophilicity and reduce metabolic clearance. The combination of these substituents in (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine suggests that it may exhibit favorable pharmacokinetic profiles, which are essential for successful drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are known for their diverse biological activities and structural versatility, making them valuable scaffolds for drug discovery. The benzopyran core of (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is particularly interesting because it resembles several known bioactive molecules. For instance, derivatives of benzopyran have been investigated for their potential as antiviral and anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chiral center at the amine group necessitates careful selection of catalysts and reagents to ensure high enantioselectivity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one on a scalable basis, which is crucial for preclinical and clinical studies.

In terms of potential applications, (1S)-1-(6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-ylenethanamidine) has shown promise in preliminary pharmacological assays. Its ability to interact with biological targets suggests that it may be useful in treating a variety of diseases. For example, it could be explored as a potential therapeutic agent for neurological disorders, where modulation of neurotransmitter activity is key.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how this compound interacts with its intended targets. By simulating molecular interactions, researchers can predict binding affinities and optimize lead structures before moving into costly wet-lab experiments. This approach has accelerated the drug development process significantly.

The future direction of research on this compound will likely involve further exploration of its biological activity and optimization for therapeutic use. Investigating its interactions with specific enzymes or receptors will provide valuable insights into its mechanism of action. Additionally, formulation studies will be necessary to ensure that it can be delivered effectively to patients.

In conclusion, (1S)-1-(6-chloro-octahydro-oxyphenoxazinyl)ethanamidine) (CAS No. 2137426_65_2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it a valuable candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see more innovative therapeutic agents being developed.